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Compound of Interest

Compound Name: Fenthiaprop-p-ethyl

Cat. No.: B15187611

Introduction

Fenthiaprop-p-ethyl is a selective post-emergence herbicide used to control annual and
perennial grass weeds in various broadleaf crops. Its effective and safe use necessitates
reliable and accessible analytical methods for its quantification in commercial formulations and
environmental samples. Spectrophotometry offers a cost-effective and straightforward
alternative to chromatographic techniques for the determination of Fenthiaprop-p-ethyl. This
document provides detailed application notes and protocols for two distinct spectrophotometric
methods for the quantification of Fenthiaprop-p-ethyl.

Method 1: Determination via Acid Hydrolysis,
Diazotization, and Coupling

This method is based on the acid hydrolysis of Fenthiaprop-p-ethyl to produce 6-chloro-2,3-
dihydrobenzoxazol-2-one (CDHB). The resulting CDHB is then utilized as a coupling agent in a
diazotization reaction, forming an azo dye whose absorbance can be measured
spectrophotometrically.[1][2]

Quantitative Data Summary
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Parameter Value Reference
Wavelength of Maximum

430 nm [1][2]
Absorbance (Amax)
Linearity Range 0.2 - 25 pg/mL [2]
Molar Absorptivity 1.4x10*Lmol~tcm1 [2]
Limit of Detection (LOD) 0.029 pg/mL [2]
Limit of Quantification (LOQ) 0.098 pg/mL [2]
Correlation Coefficient (r2) 0.996 [3]
Relative Standard Deviation

3.5% [3]
(RSD)
Recoveries 95-97% [2]

Experimental Protocol

1. Reagents and Materials:

» Standard Fenthiaprop-p-ethyl

e Hydrochloric acid (HCI)
e Sodium nitrite (NaNO2)

e Aniline

e Sodium hydroxide (NaOH)

o Ethanol

o Distilled water

e UV-Vis Spectrophotometer

o \Water bath
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Volumetric flasks
Pipettes
. Preparation of Standard Solutions:

Stock Standard Solution (100 pg/mL): Accurately weigh 10 mg of Fenthiaprop-p-ethyl
standard and dissolve it in a small amount of ethanol in a 100 mL volumetric flask. Bring to
volume with ethanol.

Working Standard Solutions: Prepare a series of working standard solutions by appropriate
dilution of the stock solution with ethanol to obtain concentrations within the linear range
(e.g., 2,5, 10, 15, 20, 25 pg/mL).

. Sample Preparation (for Commercial Formulations):

Accurately weigh a quantity of the commercial formulation equivalent to 10 mg of
Fenthiaprop-p-ethyl.

Dissolve the sample in ethanol in a 100 mL volumetric flask and bring it to volume.
Filter the solution to remove any insoluble matter.

Dilute an appropriate aliquot of the filtrate with ethanol to obtain a final concentration within
the calibration range.

. Analytical Procedure:

Hydrolysis:

[¢]

Pipette 1 mL of the standard or sample solution into a test tube.

[e]

Add 1 mL of 0.4 M hydrochloric acid.

[e]

Heat the mixture in a boiling water bath for 6 minutes.[3]

o

Cool the solution rapidly to room temperature.
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» Diazotization and Coupling:

o To the cooled solution, add 1 mL of 0.08% aniline solution.[3]

o Add 1 mL of sodium nitrite solution.

o Allow the reaction to proceed for a few minutes for color development.
e Spectrophotometric Measurement:

o Transfer the resulting azo dye solution to a 1 cm cuvette.

o Measure the absorbance at 430 nm against a reagent blank prepared in the same manner
but without the Fenthiaprop-p-ethyl.[1][2]

5. Calibration Curve:
e Plot a graph of absorbance versus the concentration of the working standard solutions.

o Determine the concentration of Fenthiaprop-p-ethyl in the sample solution from the
calibration curve.

Experimental Workflow Diagram
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Caption: Workflow for Fenthiaprop-p-ethyl analysis via hydrolysis and diazotization.
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Method 2: Determination via Formation of a
Hydroxamic Acid-lron(lll) Complex

This method involves the conversion of Fenthiaprop-p-ethyl into a hydroxamic acid in the
presence of hydroxylamine hydrochloride in an alkaline medium. The resulting hydroxamic acid
then reacts with iron(lll) to form a stable, red-colored tris-iron hydroxamate complex, which is
quantified spectrophotometrically.[4][5]

Suantitative Data S

Parameter Value Reference

Wavelength of Maximum

Absorbance (Amax) 200 nm HI]
Linearity Range 1.0 - 20.0 pg/mL [4115]
Molar Absorptivity 1.81 x10* L mol~t cm™1 [4][5]
Limit of Detection (LOD) 0.29 £ 0.1 pg/mL [41[5]
Limit of Quantification (LOQ) 0.96 £ 0.1 pg/mL [41[5]

Experimental Protocol

1. Reagents and Materials:

» Standard Fenthiaprop-p-ethyl

¢ Hydroxylamine hydrochloride

e Sodium hydroxide (NaOH)

 Ferric chloride (FeCls)

e Hydrochloric acid (HCI)

e Methanol or Acetone (for extraction)

o UV-Vis Spectrophotometer
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Volumetric flasks

Pipettes

. Preparation of Standard Solutions:

Stock Standard Solution (100 pg/mL): Prepare as described in Method 1.

Working Standard Solutions: Prepare a series of working standard solutions by appropriate
dilution of the stock solution to obtain concentrations within the linear range (e.g., 2, 5, 10,
15, 20 pg/mL).

. Sample Preparation (for Grain Samples):

Homogenize the grain sample.

Extract a known weight of the homogenized sample with a suitable solvent like methanol or
acetone.

Filter the extract.

Evaporate the solvent and redissolve the residue in a known volume of the appropriate
solvent to achieve a concentration within the calibration range.

. Analytical Procedure:

Formation of Hydroxamic Acid:

o Take a suitable aliquot of the standard or sample solution.

o Add hydroxylamine hydrochloride solution in an alkaline medium (sodium hydroxide).

Complexation with Iron(lll):

o To the above solution, add ferric chloride solution. A red-colored complex will form.

Spectrophotometric Measurement:

o Allow the color to stabilize.
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o Measure the absorbance of the tris-iron hydroxamate complex at 500 nm against a
reagent blank.[4][5]

5. Calibration Curve:

o Construct a calibration curve by plotting the absorbance of the working standards against
their respective concentrations.

» Use the calibration curve to determine the concentration of Fenthiaprop-p-ethyl in the
prepared sample.

Experimental Workflow Diagram
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Caption: Workflow for Fenthiaprop-p-ethyl analysis via hydroxamic acid-iron(lll) complexation.
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Disclaimer: These protocols are intended for research and professional use. Appropriate safety
precautions should be taken when handling all chemicals. It is recommended to validate the
method in your laboratory setting for your specific sample matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b15187611#spectrophotometric-
determination-of-fenthiaprop-p-ethyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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